Cas no 1246509-71-6 ((R)-Methyl 8-aMino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride)

• Product Name: (R)-Methyl 8-aMino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
• CAS No: 1246509-71-6
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4580274
• Update Time: 2025-10-30

(R)-Methyl 8-aMino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 8-aMino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride
• (R)-METHYL 8-AMINO-5,6,7,8-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE HCL

• Inchi： 1S/C12H15NO2.ClH/c1-15-12(14)9-6-5-8-3-2-4-11(13)10(8)7-9;/h5-7,11H,2-4,13H2,1H3;1H/t11-;/m1./s1
• InChI Key： WHSIBJZKBMEFNO-RFVHGSKJSA-N
• SMILES： C1=C2C(CCC[C@H]2N)=CC=C1C(OC)=O.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on (R)-Methyl 8-aMino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride

Introduction to (R)-Methyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS No. 1246509-71-6)

The compound (R)-Methyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride, identified by the CAS number 1246509-71-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetralin derivatives, which are widely studied for their potential applications in drug development and material science. The tetralin framework, characterized by a fused benzene ring and a cyclohexane ring, provides a versatile platform for chemical modifications that can lead to diverse biological activities.

Recent advancements in synthetic methodologies have enabled the precise synthesis of enantiomerically pure compounds like (R)-Methyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride. The amino group at position 8 and the carboxylate ester at position 2 are key functional groups that contribute to the compound's reactivity and biological properties. These groups can undergo various transformations, such as alkylation, acylation, or conjugation with other biomolecules, making this compound a valuable intermediate in organic synthesis.

One of the most notable applications of this compound is in the field of drug discovery. The tetralin skeleton has been implicated in modulating various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against kinases and proteases, which are critical targets in oncology and inflammatory diseases. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more amenable for pharmacological studies.

The stereochemistry of this compound is another critical aspect that influences its biological activity. The (R)-configuration at the chiral center ensures specific interactions with biological molecules, which is crucial for therapeutic efficacy. Recent research has emphasized the importance of stereocontrol in drug design, as minor differences in configuration can lead to significant variations in potency and selectivity.

In terms of synthesis, this compound can be prepared via a variety of routes. One common approach involves the Friedel-Crafts alkylation or acylation of tetralin derivatives followed by selective functionalization to introduce the amino and ester groups. The use of chiral catalysts or resolution techniques ensures the formation of enantiomerically pure compounds. Advanced techniques such as microwave-assisted synthesis or continuous flow chemistry have also been employed to optimize the production process.

From a structural perspective, the molecular weight and physical properties of this compound are essential parameters for its characterization. The presence of aromatic rings contributes to its stability under physiological conditions while allowing for interactions with biomolecules through π-π stacking or hydrogen bonding.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with its target proteins. These studies have highlighted key residues involved in binding and suggested potential modifications to improve affinity or selectivity.

In conclusion,(R)-Methyl 8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate hydrochloride (CAS No. 1246509-71-6) is a versatile molecule with promising applications in drug discovery and organic synthesis. Its unique structure and functional groups make it an attractive candidate for further research into novel therapeutic agents.